Cas no 51-48-9 (L-Thyroxine)

• Product Name: L-Thyroxine
• CAS No: 51-48-9
• MF: C₁₅H₁₁I₄NO₄
• MW: 776.870033502579
• MDL: MFCD00002595
• CID: 33527
• PubChem ID: 5819
• Update Time: 2025-06-12

L-Thyroxine Chemical and Physical Properties

Names and Identifiers

• L-Thyroxine
• levothyroxine
• L-Thyroxine sodium salt pentahydrate
• 3-[4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-alanine
• 3,5,3’,5’-tetraiodothyronine
• beta-[(3,5-diiodo-4-hydroxyphenoxy)-3,5-diiodophenyl]alanine
• l-3,5,3’,5’-tetraiodothyronine
• l-t4
• o-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-l-tyrosin
• o-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodotyrosine
• t4(hormone)
• tetraiodothyronine
• L-Thyroxine (T4) solution
• O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine
• Thyroxine Also see:
• Thyroxine Also see: T425601
• 3,3’,5,5‘’-Tetraiodo-L-thyronine
• 3,5,3',5'-tetraiodothyronine
• 3-[4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-L-alanine
• Henning
• L-3,5,3',5'-tetraiodothyronine
• L-THYROXIN
• thx
• Thyrax
• thyroxin
• thyroxinal
• THYROXINE
• thyroxine-binding globulin
• 3,3',5,5'-Tetraiodo-L-thyronine
• L-2-Amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]-propanoic acid
• Thyreoideum
• Thyratabs
• Thyroxine iodine
• synthroid
• Levothyroxin
• (-)-Thyroxine
• 3,5,3',5'-Tetraiodo-L-thyronine
• Thyroxine (l)
• Levothyroxine sodium
• levothroid
• Levoxyl
• DL-Thyroxin
• t4
• Thyroxine (VAN)
• eltroxin
• Laevothyroxinum
• Tetramet
• T4 (Hormone)
• Thyroxine I 125
• Levothyroxinum (acid)
• Laevothyroxinum (acid)
• T
• Thyroxine, L-
• AB00052176-08
• (-)-3-(4-(4-HYDROXY-3,5-DIIODOPHENOXY)-3,5-DIIODOPHENYL)ALANINE
• KBio2_001556
• BRD-K30685142-001-08-9
• Synthroid (*Sodium salt*)
• MLS002548901
• CHEBI:18332
• HMS1921I06
• L-Thyroxine, free acid
• EINECS 200-101-1
• Levothyroxinum
• NCGC00164336-05
• SpecPlus_000871
• NCGC00164336-02
• SK&F 1-6528
• NSC-36397
• SMR000059176
• Thyrax (TN)
• Prestwick3_000403
• AM83594
• 3,3'',5,5''-tetraiodo-L-thyronine
• 1hk3
• KBio2_004124
• NSC-757434
• O-(4-Hydroxy-3,5-diiodophenyl) 3,5-diiodo-L-tyrosine
• CCG-38738
• LIOTHYRONINE SODIUM IMPURITY A [EP IMPURITY]
• Eferox
• LS-158291
• AKOS015905129
• L Thyroxine
• levothyroxin natrium
• SPBio_000386
• SR-01000759430
• CCRIS 6739
• Synthroid sodium
• CAS-51-48-9
• THYROXINE [MI]
• Spectrum5_001500
• bmse000923
• Prestwick2_000403
• LEVOTHYROXINE [VANDF]
• SDCCGMLS-0066571.P001
• SR-05000001567
• Q773449
• beta-((3,5-Diiodo-4-hydroxyphenoxy)-3,5-diiodophenyl)alanine
• LT4
• 3,5,3'',5''-tetraiodo-L-thyronine
• SPECTRUM1500774
• Prestwick_548
• UNII-Q51BO43MG4
• KBio1_001911
• D08125
• Eutirox (TN)
• Eutirox
• Thyroxine, labeled with iodine-125
• D78141
• Levothyroxine, United States Pharmacopeia (USP) Reference Standard
• Levothyroxine, Pharmaceutical Secondary Standard; Certified Reference Material
• HMS1569A08
• 1hk1
• KBio3_001642
• LEVOTHYROXINE [WHO-DD]
• NCGC00164336-01
• (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoic acid
• DB00451
• 1y0x
• L-Tyrosine,O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
• (-)-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]alanine
• C15-H11-I4-N-O4
• Sodium levothyroxine pentahydrate
• MFCD00002595
• Levothyroxine Sodium (L-thyroxine)
• NCGC00094852-03
• LEVOTHYROXINE [USP-RS]
• L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
• BPBio1_000360
• AB00052176_09
• Levothyroxine [INN:BAN]
• Thyroxine [BAN]
• Synthroid (TN)
• Forthyron
• Spectrum3_000611
• s2599
• HMS2090P18
• BDBM50301375
• C15H11I4NO4.Na
• Levaxin
• 2ceo
• SR-01000759430-2
• 1hk5
• MLS000028647
• AB00052176_10
• HMS3259M11
• 3,3',5,5''-Tetraiodo-L-thyronine
• Synthetic levothyroxine
• Sodium levothyroxine
• Euthyrox (TN)
• LEVOTHYROXINE (USP-RS)
• L-Tirosina, O-(4-hidroxi-3,5-diiodofenil)-3,5-diiodo-, sal de sodio (1:1)
• T44
• Oroxine
• KBioGR_000516
• Levothyroxine;T4
• (S)-2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoic acid
• HY-18341
• Spectrum_001076
• KBioSS_001556
• AC-7504
• C15-H11-I4-N-O4.Na
• HMS2092K12
• 3,5,3'5'-Tetraiodo-L-thyronine
• T4 levothyroxine
• (125I)T4
• 1hk2
• Eltroxin (TN)
• D06RGG
• 55-03-8
• (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]propanoic acid
• Spectrum2_000573
• 51-48-9
• SBI-0051608.P002
• NC00485
• BRN 2228515
• EN300-708765
• levothyroxinnatrium-
• Levothyroxine (BAN)
• Tox21_302156
• L-thyroxine (TN)
• L-Thyroxine, powder, BioReagent, suitable for cell culture
• DTXCID603214
• 4-14-00-02373 (Beilstein Handbook Reference)
• Prestwick1_000403
• SPBio_002265
• GTPL2635
• Thyroxine, L-(8CI)
• AS-81045
• Spectrum4_000128
• NSC 36397
• HMS2233J18
• C01829
• L-Thryoxin
• Soloxine
• Tox21_112101
• NCGC00164336-04
• Forthyron (TN)
• DivK1c_006967
• SCHEMBL23098
• L-Thyroxine, >=98% (HPLC)
• CHEMBL1624
• Levothroid (*Sodiumsalt*)
• Levothyroxine sodium hydrate
• Thyroxine (T4), IRMM(R) certified Reference Material
• 2-amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]-propanoic acid
• Sodium thyroxine
• CPD000059176
• 1hk4
• AC-10465
• NCGC00164336-03
• 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodo-L-phenylalanine
• T-3850
• Levothyroxine [INN]
• Epitope ID:123889
• UNII-7U4LEE5872
• CS-1819
• LEVOTHYROXINE [HSDB]
• 3-(4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)alanine
• BSPBio_000326
• HMS2096A08
• Tox21_112101_1
• Prestwick0_000403
• NSC757434
• Levo-T
• HMS3713A08
• beta-
• (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3, 5-diiodophenyl]propanoic acid
• BRD-K30685142-001-05-5
• SW196731-3
• Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo- (9CI)
• NCGC00255368-01
• (S)-2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoicacid
• KBio2_006692
• Levothyrox
• BIDD:PXR0161
• HSDB 3108
• O-(4-Hydroxy-3,5-diidophenyl)-3,5-diiodo-L-tyrosine
• Thyroxine (I)
• Thyrox (TN)
• Levaxin (TN)
• BSPBio_002142
• NCGC00164336-06
• Thryroxine, l-
• Q51BO43MG4
• Pharmakon1600-01500774
• Levoxyl (TN)
• SR-05000001567-1
• Thyroxine sodium
• DTXSID8023214
• LT00440967
• Levothroid (*Sodium salt*)
• NS00067050
• Thyroxine (100% pure T4 reference standard (free of T3))
• Thyroxine Cord
• BRD-K30685142-001-15-4
• BRD-K30685142-001-17-0
• DB-006261
• BRD-K30685142-001-14-7
• BRD-K30685142-001-16-2
• HY-18341R
• L-Thyroxine (Standard)
• 200-101-1
• FL34087

• MDL： MFCD00002595
• Inchi： 1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1
• InChI Key： XUIIKFGFIJCVMT-LBPRGKRZSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)O)N)I)OC1C=C(C(=C(C=1)I)O)I

Computed Properties

• Exact Mass: 776.68700
• Monoisotopic Mass: 776.687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8

Experimental Properties

• Color/Form: Beige powder
• Density: 2.635g/cm3
• Melting Point: 235 °C
• Boiling Point: 576.3°C at 760mmHg
• Flash Point: 302.3°C
• Refractive Index: 1.795
• Solubility: Dissolves in 4M ammonium hydroxide in Methanol at 50mg/ml
• Water Partition Coefficient: insoluble
• PSA: 92.78000
• LogP: 5.25760
• Vapor Pressure: 4.02E-14mmHg at 25°C
• Merck: 9491
• Fluka: 8-10
• Sensitiveness: Light Sensitive
• pka: 2.2(at 25℃)
• Specific Rotation: -5 º (1N NaOH:EtOH 1:2)
• Solubility: . Not determined

L-Thyroxine Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：YP2833500
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives

Additional information on L-Thyroxine

Introduction to L-Thyroxine (CAS No. 51-48-9) and Its Current Research Applications

L-Thyroxine, chemically designated as 3,5,3'-triiodothyronine, is a synthetic or naturally occurring hormone produced by the thyroid gland. It plays a pivotal role in regulating metabolism, growth, and development in vertebrates. The compound is characterized by its molecular formula, C₁₅H₁₁IN₄O₄, and its CAS number 51-48-9 uniquely identifies it in the chemical and pharmaceutical industries. This hormone is primarily involved in the synthesis of proteins and the regulation of glucose and lipid metabolism, making it a cornerstone in endocrinology.

The therapeutic significance of L-Thyroxine has been well-documented in clinical medicine, particularly in the management of hypothyroidism. However, recent advancements in biochemical research have expanded its applications beyond conventional treatments. The compound's ability to modulate cellular signaling pathways has opened new avenues for its use in neuroprotective therapies, metabolic disorders, and even cancer treatment strategies.

Recent studies have highlighted the role of L-Thyroxine in neuroprotection, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that L-Thyroxine can enhance neurogenesis and protect against oxidative stress-induced neuronal damage. For instance, a 2022 study published in the *Journal of Neurochemistry* demonstrated that exogenous administration of L-Thyroxine could attenuate cognitive decline in aged mice by upregulating antioxidant enzymes and promoting synaptic plasticity.

In the realm of metabolic disorders, L-Thyroxine has shown promise in managing obesity and type 2 diabetes. Emerging evidence suggests that L-Thyroxine can improve insulin sensitivity by enhancing glucose uptake in adipose tissues. A 2023 review article in *Endocrine Reviews* summarized multiple preclinical studies indicating that L-Thyroxine treatment could lead to significant reductions in body weight and improved glycemic control. These findings have prompted further clinical trials to evaluate its efficacy and safety as an adjunct therapy for metabolic syndrome.

The potential of L-Thyroxine in oncology is another exciting area of research. Preliminary studies have revealed that L-Thyroxine can inhibit the growth of certain cancer cells by modulating thyroid hormone receptors (TRs) and downstream signaling pathways. For example, a 2021 study published in *Cancer Letters* reported that L-Thyroxine could induce apoptosis in breast cancer cells by activating TRβ receptors, thereby suppressing tumor proliferation. While these findings are promising, further research is needed to establish its clinical utility in cancer treatment.

The pharmacokinetics of L-Thyroxine have also been extensively studied to optimize its therapeutic use. The hormone is rapidly absorbed after oral administration but exhibits a relatively short half-life due to rapid metabolism by deiodinases. Recent developments in drug delivery systems have aimed to enhance the bioavailability and sustained release of L-Thyroxine, potentially improving patient compliance and therapeutic outcomes. Nanoparticle-based formulations and mucoadhesive matrices are among the innovative approaches being explored.

The role of genetic factors in thyroid hormone metabolism has also gained attention. Polymorphisms in deiodinase enzymes (DIO1, DIO2) have been associated with variations in L-Thyroxine responsiveness among individuals. Understanding these genetic predispositions can help personalize therapy for hypothyroidism patients, ensuring optimal dosing based on individual enzymatic activity.

Emerging evidence also suggests that L-Thyroxine may have therapeutic benefits beyond its traditional indications. For instance, research has explored its potential role in cardiovascular health, bone metabolism, and even reproductive functions. A 2023 study published in *Cardiovascular Research* indicated that supratherapeutic doses of L-Thyroxine could improve endothelial function by enhancing nitric oxide production.

The future direction of research on L-Thyroxine lies in elucidating its complex interactions with various physiological systems. Advanced techniques such as transcriptomics and proteomics are being employed to uncover novel targets and mechanisms mediating its effects. Additionally, clinical trials are underway to evaluate its efficacy in conditions previously unassociated with thyroid dysfunction.

In conclusion, L-Thyroxine (CAS No.,51-48-9) remains a vital therapeutic agent with expanding applications across multiple medical disciplines. Its multifaceted roles in metabolism, neuroprotection, oncology, and beyond underscore its significance as a research focus. As our understanding of thyroid hormone biology evolves, L-Thyroxine continues to emerge as a key player in innovative therapeutic strategies.